PBS, 100 Tablets

Description

Phosphate buffered saline tablets.Dissolve 1 tablet into 100ml of water. This will produce 100ml of PBS solution containing: Sodium chloride (137mM), Potassium chloride (2.7mM), Phosphate buffer (11.9mM).

Scientific Research Applications

• Stability of Flavonoids in PBS : PBS is crucial in assessing the stability of flavonoids like myricetin, kaempferol, and others. It's found that flavonols with catechol or pyrogallol substitution patterns form stable dimers in PBS at 4°C (Cao et al., 2019).

• Copper Corrosion and Oxide Growth Studies : PBS is used in antibacterial surface research to study corrosion attacks and oxide growth on copper surfaces (Luo et al., 2019).

• Biofield Energy Treatment on PBS : Research on the influence of biofield energy treatment on PBS indicates changes in its physicochemical properties, suggesting potential for biological and tissue culture applications (Trivedi et al., 2016).

• Bioelectrochemical Systems : PBS is used to achieve suitable pH conditions in bioelectrochemical systems (BES), impacting performance factors like current production and system resistance (Guo et al., 2020).

• Hydrogel Synthesis for Regenerative Medicine : PBS acts as a solvent in the synthesis of agar-carbomer based hydrogels, affecting the physico-chemical and biological properties of these materials for regenerative medicine applications (Rossi et al., 2010).

• Modeling Plasma Treatment of PBS : PBS is modeled to understand changes induced by plasma treatment, which is crucial for plasma biomedicine, particularly in quantifying plasma-induced aqueous reactive species (Luo et al., 2020).

• Interleukin-1 Receptor Antagonist Secretion : Research shows that PBS containing calcium and magnesium can lead to increased secretion of interleukin-1 receptor antagonist, which is important in studying inflammatory responses (Lichtenauer et al., 2009).

• Preservation of Flies for Virus Assay : PBS is used as a medium for preserving flies for virus assays, highlighting its role in virological studies (Jones, 1985).

• Blood Group Antigenic Activity : PBS-soluble extracts of human epidermis and dermis contain products with blood group antigenic activity, important in immunological research (Diaz et al., 1977).

• Enzymatic Glucose Biosensor Performance : The concentration and pH of PBS affect the electrocatalytic performance of enzymatic glucose biosensors, underlining PBS's role in sensor technology (Noorhashimah et al., 2019).

• Protein-Colloidal Gold Complexes : PBS is utilized in the complex formation of proteins with colloidal gold, crucial for cytochemical labeling (Lucocq & Baschong, 1986).

• Ethanol Vapor Detection in Saline Solution : PBS is used in developing sensors for detecting ethanol vapor in saline solutions, potentially applicable in medical diagnostics (Cheney et al., 2006).

• Blood Meal Source for Mosquitoes : PBS mixed with bovine serum albumin is used as a blood meal source in mosquito research, demonstrating its utility in entomological studies (Sianturi et al., 1996).

• Hydrogel Behavior in Articular Cartilage Systems : PBS is used to model hydrogel behavior in articular cartilage systems, highlighting its role in biomaterials research (Spiller et al., 2009).

• Tertiary Dentine Formation and Mineralization : PBS is utilized in dental research to study tertiary dentine formation and mineralization, indicating its relevance in dentistry (Kalyva et al., 2010).

• Fusion of Chicken Erythrocytes : PBS is instrumental in inducing fusion of chicken erythrocytes, an important aspect in cellular biology studies (Majumdar & Baker, 1980).

• Bone Imaging with Radiolabeled PBS : PBS radiolabeled with technetium-99m is investigated as a tracer for bone imaging, underscoring its potential in diagnostic imaging (Pereira et al., 2021).

• Red Blood Cell Morphology Studies : PBS is used to study the effects on the morphology of red blood cells, essential in hematology and transfusion medicine (Son et al., 2021).

• Multiscale Tendon Mechanics and Damage : PBS is used to evaluate tendon mechanics and damage, playing a role in musculoskeletal research (Bloom et al., 2020).